2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide

• IUPAC Name: 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C15H9BrClN3O2/c16-12-4-2-1-3-11(12)15(21)18-14-13(19-22-20-14)9-5-7-10(17)8-6-9/h1-8H,(H,18,20,21)
• InChI Key: WBQOAXKQWROYLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NON=C2C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C15H9BrClN3O2
• Molecular Weight: 378.61 g/mol

Description

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide (BCO) is a synthetic compound consisting of a benzamide group, a bromine atom and a 4-chlorophenyl-1,2,5-oxadiazol-3-yl group. BCO was first synthesized in the laboratory in the early 1990s and has since been studied for its potential applications in scientific research. BCO is a versatile compound with a wide range of applications in biochemistry, physiology, and pharmacology.

Scientific Research Applications

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has been extensively studied for its potential applications in scientific research. It has been used to study the biochemical and physiological effects of various compounds, such as drugs, hormones, and toxins. 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has also been used to study the molecular mechanisms of action of various compounds. In addition, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has been used in the development of novel drug delivery systems and as a drug targeting agent. 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has also been used in the development of new drugs and drug delivery systems.

Mechanism of Action

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide is a versatile compound that acts as an inhibitor of various enzymes. It binds to the active sites of enzymes and blocks their activity. 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has been shown to inhibit the activity of enzymes such as cytochrome P450, acetylcholinesterase, and monoamine oxidase. 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has also been shown to possess anti-oxidant, anti-inflammatory, and neuroprotective properties. In addition, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has been shown to modulate the activity of the immune system and to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has several advantages for use in laboratory experiments. It is a relatively stable compound and is easy to synthesize in the laboratory. In addition, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide is non-toxic and has a low solubility in water, which makes it suitable for use in aqueous solutions. However, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide is not suitable for use in organic solvents due to its poor solubility. Furthermore, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide is not suitable for use in experiments involving high temperatures due to its low thermal stability.

Future Directions

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide has a wide range of potential applications in scientific research. Future research should focus on developing new methods for synthesizing 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide, as well as exploring its potential as a drug delivery system, a drug targeting agent, and a drug development tool. In addition, future research should focus on further elucidating the biochemical and physiological effects of 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide, as well as exploring its potential as an anti-inflammatory and anti-oxidant agent. Finally, future research should focus on exploring the potential of 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide as a therapeutic agent for the treatment of various diseases, such as cancer, inflammation, and neurological disorders.

Synthesis Methods

2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide is synthesized from 4-chlorophenyl-1,2,5-oxadiazol-3-yl bromide and N-benzoyl-2-bromobenzoic acid. The synthesis of 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide involves the reaction of these two compounds in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds in two stages. In the first stage, the 4-chlorophenyl-1,2,5-oxadiazol-3-yl bromide and the N-benzoyl-2-bromobenzoic acid react to form a mono-substituted benzamide product. In the second stage, the mono-substituted benzamide product is further reacted with additional 4-chlorophenyl-1,2,5-oxadiazol-3-yl bromide to form the final product, 2-bromo-N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]benzamide.